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Compound of Interest

Compound Name: Methyl 3-bromo-2-methylbenzoate

Cat. No.: B137484

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 99548-54-6 (Note: The CAS number 104332-63-0 provided in the topic is not
commonly associated with this compound in scientific literature and databases.)

Introduction

Methyl 3-bromo-2-methylbenzoate is a halogenated aromatic ester that serves as a crucial
building block in organic synthesis. Its utility is particularly pronounced in the fields of medicinal
chemistry and drug development, where the strategic placement of its bromo and methyl
functionalities allows for versatile downstream chemical modifications. This technical guide
provides a comprehensive overview of its physicochemical properties, synthesis, spectroscopic
characterization, and applications, with a focus on its role in the development of novel
therapeutics.

Physicochemical Properties

The key physicochemical properties of Methyl 3-bromo-2-methylbenzoate are summarized in
the table below for easy reference.
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Property Value Reference(s)

Molecular Formula CoHoBrO:2 [1]

Molecular Weight 229.07 g/mol [1]
White to light yellow powder or

Appearance ) [11[2]
solid

Melting Point 29-31 °C [3]

Boiling Point 140 °C at 21 mmHg [4]

Density 1.4 +0.1 g/cm3 [3]
Soluble in chloroform and

Solubility other organic solvents. Slightly  [1]
soluble in water.

Synthesis

Methyl 3-bromo-2-methylbenzoate is typically synthesized from its corresponding carboxylic

acid, 3-bromo-2-methylbenzoic acid, through esterification.

General Reaction Scheme
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Esterification of 3-bromo-2-methylbenzoic Acid

Reactants Reagents & Conditions

3-bromo-2-methylbenzoic acid lodomethane (CHsl) ( Sodium Bicarbonate (NaHCOs3) j DMF (Solvent)

Methyl 3-bromo-2-methylbenzoate

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Synthesis

Combine 3-bromo-2-methylbenzoic acid,
NaHCOs, and CHsl in DMF

Geat to 60 °C and stir for 2 houra

Cool to room temperature
and pour into ice water

'

Extract with ethyl acetate

'

Wash organic phase with
water and brine

:
(ovemre)
:

Remove solvent under
reduced pressure

Obtain Methyl 3-bromo-2-methylbenzoate
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Role in Sonidegib Synthesis

3-bromo-2-methylbenzoic acid
(precursor to the title compound)

Suzuki Coupling

(Biphenyl Intermediate)

Acylation

Sonidegib (Odomzo)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-104332-63-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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